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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the physical and chemical properties of 1-
chloroethane, with a focus on its applications in chemical synthesis. The information is

intended to support laboratory work by providing essential data, experimental considerations,

and safety guidelines.

Physical Properties of 1-Chloroethane
1-Chloroethane, also known as ethyl chloride, is a colorless, flammable gas at room

temperature and pressure, though it is often handled as a refrigerated liquid. Its key physical

properties are summarized in the table below, providing a foundation for its use in various

synthetic protocols.
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Property Value

Molecular Formula C2H5Cl

Molecular Weight 64.51 g/mol

Appearance Colorless gas or liquid

Odor Pungent, ethereal

Boiling Point 12.3 °C (54.1 °F; 285.4 K)

Melting Point -138.7 °C (-217.7 °F; 134.5 K)

Density 0.9214 g/cm³ at 0 °C (liquid)

Solubility in Water 5.74 g/L at 20 °C

Solubility in Organic Solvents
Miscible with ethanol, ether, and other organic

solvents.

Vapor Pressure 1000 mmHg at 20 °C

Refractive Index 1.3676 at 6.6 °C

Chemical Properties and Reactivity
1-Chloroethane is a versatile reagent in organic synthesis, primarily utilized as an ethylating

agent. Its reactivity is dominated by the polarized carbon-chlorine bond, making the ethyl group

susceptible to nucleophilic attack.

Nucleophilic Substitution Reactions: 1-Chloroethane readily undergoes SN2 reactions with a

variety of nucleophiles. This is a cornerstone of its utility in synthesis.

With Alkoxides: It reacts with alkoxides to form ethers (Williamson ether synthesis).

With Cyanides: The reaction with cyanide salts yields propionitrile, a valuable intermediate

for the synthesis of carboxylic acids, amines, and amides.

With Amines: It can be used to ethylate amines, forming secondary, tertiary amines, and

quaternary ammonium salts.
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Elimination Reactions: In the presence of a strong, non-nucleophilic base, 1-chloroethane can

undergo elimination (dehydrohalogenation) to produce ethene.

Grignard Reagent Formation: 1-Chloroethane reacts with magnesium metal in dry ether to

form the Grignard reagent, ethylmagnesium chloride. This organometallic compound is a

powerful nucleophile used to create new carbon-carbon bonds.

Experimental Protocols
Synthesis of Ethylmagnesium Chloride (A Grignard Reagent)

This protocol describes a standard laboratory procedure for the preparation of ethylmagnesium

chloride from 1-chloroethane.

Materials:

Magnesium turnings

1-Chloroethane

Anhydrous diethyl ether

Iodine crystal (as an initiator)

Three-necked round-bottom flask

Dropping funnel

Reflux condenser with a drying tube (e.g., filled with calcium chloride)

Magnetic stirrer and stir bar

Procedure:

Apparatus Setup: Assemble a dry three-necked flask equipped with a dropping funnel, a

reflux condenser, and a glass stopper. Place a magnetic stir bar in the flask. Flame-dry the

entire apparatus under a stream of inert gas (e.g., nitrogen or argon) and allow it to cool to

room temperature.
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Reagent Preparation: Place the magnesium turnings in the flask. Add a small crystal of

iodine.

Initiation: Add a small portion of a solution of 1-chloroethane in anhydrous diethyl ether from

the dropping funnel to the magnesium turnings.

Reaction: The reaction is initiated by gentle warming or by the addition of the iodine crystal,

which will cause the brown color of the iodine to disappear. Once the reaction begins

(indicated by bubbling and a cloudy appearance), add the remaining 1-chloroethane
solution dropwise at a rate that maintains a gentle reflux.

Completion: After the addition is complete, continue to stir the mixture and reflux gently for

an additional 30 minutes to ensure all the magnesium has reacted.

Use: The resulting grey-to-black solution of ethylmagnesium chloride is then ready for use in

subsequent synthetic steps.

Diagrams
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Reactants Transition State

Products

Nu⁻ [Nu---CH₂(CH₃)---Cl]⁻
Nucleophilic Attack

CH₃CH₂Cl

Nu-CH₂CH₃Bond Formation

Cl⁻

Bond Cleavage

Start: Assemble Dry Glassware

Add Magnesium Turnings
and Anhydrous Ether

Add 1-Chloroethane Solution Dropwise
(Initiate with Iodine/Heat)

Maintain Gentle Reflux
(e.g., 30-60 min)

Cool Reaction Mixture
and Proceed to Next Step

Product: Ethylmagnesium Chloride Solution
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To cite this document: BenchChem. [1-Chloroethane: A Comprehensive Technical Guide for
Synthetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647930/docs#1-chloroethane-a-comprehensive-
technical-guide-for-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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